![molecular formula C16H15N3O2S2 B2551524 2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide CAS No. 1252928-11-2](/img/structure/B2551524.png)
2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as ETP-46464 and is known for its ability to inhibit the activity of a protein called MDM2, which is involved in regulating the function of the tumor suppressor protein p53.
Scientific Research Applications
Antitumor Activity
The design and synthesis of thieno[3,2-d]pyrimidine derivatives have shown significant potential in antitumor activity. These compounds, through their structural modifications, have been evaluated against various cancer cell lines, demonstrating potent anticancer effects. For example, the synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has been reported to exhibit marked growth inhibition against human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines, with some compounds being nearly as active as the standard drug doxorubicin (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
Compounds derived from pyrimidinones and thieno[3,2-d]pyrimidines have been synthesized with the goal of combating microbial infections. A notable study synthesized a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, showing good antibacterial and antifungal activities comparable to established antibiotics like streptomycin and fusidic acid (Hossan et al., 2012).
Dual Inhibitory Actions on TS and DHFR
The exploration of dual inhibitors targeting TS and DHFR enzymes has been a significant area of research due to the critical roles these enzymes play in cancer cell proliferation. The synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines has demonstrated excellent dual inhibitory activity against human TS and DHFR, offering a promising approach for developing antitumor agents. These compounds have shown to possess nanomolar inhibitory values against tumor cells in culture, emphasizing their potential in cancer therapy (Gangjee et al., 2009).
Mechanism of Action
Target of Action
It is known that similar compounds in the thieno[3,2-d]pyrimidine class have been found to inhibit specific kinases, which are enzymes involved in cellular signaling pathways. Inhibiting specific kinases can be a target for cancer treatment.
Mode of Action
Biochemical Pathways
Given that similar compounds in the thieno[3,2-d]pyrimidine class have been found to inhibit kinases, it is likely that this compound may affect pathways involving these enzymes.
Result of Action
Properties
IUPAC Name |
2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S2/c1-2-19-15(21)14-12(8-9-22-14)18-16(19)23-10-13(20)17-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAHREVYEWXSTQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.